Cas no 70590-62-4 (5-Benzothiazolamine, 4,5,6,7-tetrahydro-)
70590-62-4 structure
Product Name:5-Benzothiazolamine, 4,5,6,7-tetrahydro-
CAS No:70590-62-4
MF:C7H10N2S
MW:154.232699871063
CID:975373
PubChem ID:45121904
Update Time:2025-04-19
5-Benzothiazolamine, 4,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzothiazolamine, 4,5,6,7-tetrahydro-
- 4,5,6,7-tetrahydro-1,3-benzothiazol-5-amine
- 5-benzothiazolamine,4,5,6,7-tetrahydro-
- 70590-62-4
-
- Inchi： 1S/C7H10N2S/c8-5-1-2-7-6(3-5)9-4-10-7/h4-5H,1-3,8H2
- InChI Key： FIXCZMZTVQQIMU-UHFFFAOYSA-N
- SMILES： S1C=NC2=C1CCC(C2)N
Computed Properties
- Exact Mass: 154.05646950g/mol
- Monoisotopic Mass: 154.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 67.2Ų
5-Benzothiazolamine, 4,5,6,7-tetrahydro- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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